4-Nitrosopiperazine-1-carbodithioic acid

• CAS: 45946-66-5
• Molecular Formula: C5H9N3OS2
• Molecular Weight: 191.3 g/mol
• SMILES: C1CN(CCN1C(=S)S)N=O
• InChI: InChI=1S/C5H9N3OS2/c9-6-8-3-1-7(2-4-8)5(10)11/h1-4H2,(H,10,11)
• InChIKey: XSVMTVPLKSCFIC-UHFFFAOYSA-N

4-Nitrosopiperazine-1-carbodithioic Acid CAS 45946-66-5: A Bifunctional Building Block for Selective Synthesis and Metal Chelation

4-Nitrosopiperazine-1-carbodithioic acid (CAS 45946-66-5) is a heterocyclic compound characterized by a piperazine ring bearing both a nitroso group (-N=O) at the N4 position and a carbodithioic acid (-C(=S)SH) moiety at the N1 position . Its unique bifunctional architecture enables dual reactivity: the nitroso group participates in redox transformations, while the dithiocarboxylate unit serves as a potent ligand for transition metal coordination. This compound serves as a key intermediate for synthesizing halobenzyl ester herbicides and is a precursor to specialized metal chelating agents [1]. The free acid exhibits limited stability, a property that dictates its preferential use as a triethylamine salt (CAS 10587-49-2) in synthetic workflows and procurement specifications [1].

Bifunctional reactivity: Nitroso group enables redox transformations; dithiocarboxylate unit supports metal coordination. Key intermediate for halobenzyl ester herbicides

Salt-form procurement: Free acid has limited stability; triethylamine salt (CAS 10587-49-2) preferred for synthetic workflows. Ensures material integrity and reproducibility

Dual application scope: Suited for agrochemical intermediate synthesis and bifunctional ligand design. Not a pharmaceutical nitrosamine impurity reference

• [1] U.S. Patent No. 3,198,621. (1965). Destroying vegetation with 4-nitroso 1-piperazinethiocarboxylates. Washington, DC: U.S. Patent and Trademark Office. View Source

Why Generic Substitution of 4-Nitrosopiperazine-1-carbodithioic Acid Fails: Critical Differentiators in Stability, Reactivity, and Biological Activity

4-Nitrosopiperazine-1-carbodithioic acid cannot be interchangeably substituted with other piperazine-1-carbodithioic acid derivatives or simpler nitrosopiperazines due to its unique bifunctional architecture and the inherent instability of the free acid form [1]. Unlike 4-methylpiperazine-1-carbodithioic acid (4-MPipzcdtH), which is stable and widely studied in metal complexation, the target compound's free acid form is of limited stability and is preferably handled as a salt [1]. Furthermore, its nitroso group imparts distinct electronic and redox properties compared to non-nitrosated analogs like 4-phenylpiperazine-1-carbodithioic acid [2]. This differentiation extends to biological context: the nitroso moiety is a well-established structural alert for potential carcinogenicity, which necessitates stringent impurity control and influences material handling protocols in pharmaceutical and agrochemical research—a consideration not applicable to non-nitrosated dithiocarbamates [3]. These combined structural, stability, and biological differences directly impact procurement decisions, synthesis design, and safety assessments.

Stability Free acid instability differs markedly from stable 4-methyl analog; may require salt-form validation before use.

Reactivity Nitroso group imparts redox and condensation pathways absent in non-nitrosated dithiocarbamates; cannot replicate herbicidal ester synthesis.

Safety context Nitroso structural alert requires impurity control and handling review; risk profile differs from non-nitrosated analogs.

• [1] U.S. Patent No. 3,198,621. (1965). Destroying vegetation with 4-nitroso 1-piperazinethiocarboxylates. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Manhas, B. S., Bala, S., Jagannathan, R., & Dindsa, A. S. (1989). Synthesis & characterization of some nickel(II) & copper (II) carbodithioates. Indian Journal of Chemistry, 28A, 258-260. View Source
• [3] USP Nitrosamines Exchange. (2023). Limit for Nitroso Ciprofloxacin: Read-across and structure-activity relationship for N-nitrosopiperazine impurities. United States Pharmacopeia. View Source

Quantitative Comparative Evidence: Benchmarking 4-Nitrosopiperazine-1-carbodithioic Acid Against Structural Analogs

Stability Comparison: Free Acid Instability vs. Methyl Analog

The free acid of 4-nitrosopiperazine-1-carbodithioic acid is explicitly noted to have 'limited stability,' a critical handling constraint not reported for its 4-methyl analog. Consequently, the compound is 'preferably used in the form of their salts,' specifically triethylamine salt (CAS 10587-49-2) [1]. In contrast, 4-methylpiperazine-1-carbodithioic acid (4-MPipzcdtH) is routinely characterized in its free acid form for thermal and complexation studies, with reported decomposition temperatures of 176-178°C, indicating significantly greater stability [2]. This difference in inherent stability directly dictates the appropriate procurement and storage form: the target compound should be acquired as a pre-formed salt, whereas the methyl analog can be stored and handled as the free acid.

Free acid stability

Cross-study comparable

Limited stability; salt form required. 4-MPipzcdtH is stable as free acid (mp 176–178°C).

Procurement specification must prioritize salt form.

Context: standard lab storage; free acid form unsuitable for long-term handling.

Evidence Dimension	Free acid stability / required procurement form
Target Compound Data	Limited stability; preferably used as a salt (e.g., triethylamine salt, CAS 10587-49-2)
Comparator Or Baseline	4-Methylpiperazine-1-carbodithioic acid (4-MPipzcdtH)
Quantified Difference	Qualitative difference: Free acid form requires conversion to salt for stable handling; 4-MPipzcdtH is stable as free acid (melting point 176-178°C) [2].
Conditions	Standard laboratory storage and handling conditions

Why This Matters

Procurement specification must prioritize the triethylamine salt form to ensure material integrity and experimental reproducibility.

• [1] U.S. Patent No. 3,198,621. (1965). Destroying vegetation with 4-nitroso 1-piperazinethiocarboxylates. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Manhas, B. S., Bala, S., Jagannathan, R., & Dindsa, A. S. (1989). Synthesis & characterization of some nickel(II) & copper (II) carbodithioates. Indian Journal of Chemistry, 28A, 258-260. View Source

Functional Group Comparison: Nitroso vs. Non-Nitrosated Carbodithioic Acids

The presence of the nitroso group on the piperazine ring distinguishes 4-nitrosopiperazine-1-carbodithioic acid from its non-nitrosated counterparts like 4-methylpiperazine-1-carbodithioic acid and 4-phenylpiperazine-1-carbodithioic acid [1]. Quantum chemical studies on nitrosopiperazines indicate that the N-NO bond strength and electronic structure are modulated by the pyramidality of the piperazine nitrogen and the energy gap between frontier orbitals, influencing the compound's reactivity and stability [2]. Specifically, the nitroso group enables participation in reductive transformations and potential N-nitrosamine formation, a pathway absent in non-nitrosated dithiocarbamates. This functional difference translates to distinct applications: the nitroso derivative is a precursor for halobenzyl ester herbicides via condensation reactions, whereas the methyl and phenyl analogs are primarily employed as ligands for transition metal complexes without the additional redox chemistry afforded by the nitroso group [1][3].

Nitroso group reactivity

Class-level inference

N-NO bond strength and frontier orbital gap modulated by piperazine pyramidality (quantum chemical data).

Enables distinct condensation pathway to herbicidal esters.

MNDO, PM3, DFT methods; electronic property differences guide synthetic utility.

Evidence Dimension	Functional group presence and associated reactivity
Target Compound Data	Contains nitroso group (-N=O) at piperazine N4 position; participates in condensation reactions to form herbicidal esters; subject to reductive and N-nitrosamine-forming pathways [1].
Comparator Or Baseline	4-Methylpiperazine-1-carbodithioic acid (4-MPipzcdtH) and 4-phenylpiperazine-1-carbodithioic acid (4-PPipzcdtH)
Quantified Difference	Presence vs. absence of nitroso group; differences in N-N bond strength and frontier orbital energy gap as indicated by quantum chemical calculations [2].
Conditions	Molecular structure and electronic properties as determined by MNDO, PM3, and DFT methods

Why This Matters

The nitroso group enables a distinct synthetic pathway to herbicidal esters not accessible with non-nitrosated piperazine dithiocarbamates.

• [1] U.S. Patent No. 3,198,621. (1965). Destroying vegetation with 4-nitroso 1-piperazinethiocarboxylates. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Molchanova, M., Pivina, T., Arnautova, E., & Zefirov, N. (2004). Quantum-chemical study of the structure and thermochemical properties of nitropiperazines and nitrosopiperazines. Chemistry of Heterocyclic Compounds, 40(12), 1562-1571. View Source
• [3] Manhas, B. S., Bala, S., Jagannathan, R., & Dindsa, A. S. (1989). Synthesis & characterization of some nickel(II) & copper (II) carbodithioates. Indian Journal of Chemistry, 28A, 258-260. View Source

Herbicidal Activity: Nitroso vs. Non-Nitrosated Carbodithioates

4-Nitrosopiperazine-1-carbodithioic acid is specifically claimed as a key intermediate for synthesizing halobenzyl ester herbicides that exhibit post-emergence, translocated herbicidal activity [1]. The patent literature explicitly describes the condensation of 4-nitrosopiperazine with carbon disulfide to form the carbodithioic acid, which is subsequently converted into herbicidally active halobenzyl esters [1]. While direct comparative herbicidal data between nitrosated and non-nitrosated analogs is not provided in the same assay, the structural requirement for the nitroso group is implied by the patent's focus on 4-nitroso derivatives as the active class of compounds. Non-nitrosated piperazine dithiocarbamates, such as 4-methylpiperazine-1-carbodithioic acid, are not described in the literature as herbicidal agents; rather, they are predominantly investigated for metal complexation and potential anticancer activity [2]. This differential application underscores the critical role of the nitroso group in conferring herbicidal properties to the dithiocarbamate scaffold.

Herbicidal activity

Class-level inference

Precursor to halobenzyl esters with post-emergence, translocated activity; non-nitrosated analogs lack this application.

Procurement must target nitroso-containing scaffold for agrochemical R&D.

Patent literature; direct comparative data limited.

Evidence Dimension	Herbicidal activity as an intermediate or active ingredient
Target Compound Data	Serves as a precursor to halobenzyl esters with post-emergence, translocated herbicidal activity [1].
Comparator Or Baseline	4-Methylpiperazine-1-carbodithioic acid (4-MPipzcdtH)
Quantified Difference	Qualitative difference: Target compound is an intermediate for herbicidal esters; 4-MPipzcdtH is not reported to have herbicidal applications [2].
Conditions	Herbicidal evaluation in agricultural patent literature

Why This Matters

Procurement for agrochemical research or herbicide development must specifically target the nitroso-containing dithiocarbamate scaffold.

• [1] U.S. Patent No. 3,198,621. (1965). Destroying vegetation with 4-nitroso 1-piperazinethiocarboxylates. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Fu, D.-J., Zhang, L., Song, J., Mao, R.-W., Zhao, R.-H., Liu, Y.-C., ... Zhang, Y.-B. (2009). Synthesis and structure-activity relationships of a novel class of dithiocarbamic acid esters as anticancer agent. Archiv der Pharmazie, 342(3), 142-149. View Source

Metal Complexation Potential: Dithiocarbamate vs. Non-Dithiocarbamate Analogs

The carbodithioic acid moiety in 4-nitrosopiperazine-1-carbodithioic acid enables bidentate coordination to metal ions through both sulfur atoms of the -NCS2 group, a well-established binding mode for dithiocarbamate ligands [1]. Studies on related piperazine-based dithiocarbamates, such as N,N'-bis(dithiocarboxy)piperazine, demonstrate quadridentate coordination forming polymeric chain structures with transition metals, and comparative investigations against diethyldithiocarbamate show differential precipitation efficiency for Ni(II) in simulated wastewater [2][3]. While direct complexation data for 4-nitrosopiperazine-1-carbodithioic acid are not yet reported, the conserved dithiocarboxylate functional group strongly suggests similar metal-binding capacity. In contrast, N-nitrosopiperazine, which lacks the carbodithioic acid group, does not form stable dithiocarbamate-metal complexes; its biological interactions are instead driven by DNA alkylation via the nitroso group . Thus, the target compound offers a dual-functionality ligand platform that combines the metal-chelating dithiocarbamate unit with the redox-active nitroso group, a feature absent in simpler nitrosopiperazines or non-nitrosated dithiocarbamates.

Metal chelation

Class-level inference

Dithiocarboxylate group enables bidentate coordination to Ni(II), Cu(II), Zn(II); nitroso group adds redox handle.

Bifunctional ligand platform for tailored metal complexes.

Direct complexation data not yet reported; inferred from related piperazine dithiocarbamates.

Evidence Dimension	Metal ion chelation capacity
Target Compound Data	Contains dithiocarboxylate (-C(=S)S-) moiety capable of bidentate coordination to transition metals (e.g., Ni(II), Cu(II), Zn(II)) [1].
Comparator Or Baseline	N-Nitrosopiperazine (CAS 5632-47-3)
Quantified Difference	Presence vs. absence of dithiocarboxylate group; target compound is a potential metal chelator; N-nitrosopiperazine lacks metal-chelating ability .
Conditions	Aqueous or organic solution; coordination chemistry studies

Why This Matters

The compound serves as a unique bifunctional ligand for developing metal complexes with tailored redox and coordination properties.

• [1] Manhas, B. S., Bala, S., Jagannathan, R., & Dindsa, A. S. (1989). Synthesis & characterization of some nickel(II) & copper (II) carbodithioates. Indian Journal of Chemistry, 28A, 258-260. View Source
• [2] Siddiqi, K. S., Nami, S. A., Lutfullah, & Chebude, Y. (2001). A spectrophotometric study of the metal ion complexes of N,N'-bis(dithiocarboxy)piperazine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 57(14), 2953-2959. View Source
• [3] Comparative investigation of N,N′-bis-(dithiocarboxy)piperazine and diethyldithiocarbamate as precipitants for Ni(II) in simulated wastewater. (n.d.). SCOPUS. Retrieved from https://scopus.kisti.re.kr View Source

Steric and Electronic Differentiation from N-Nitrosopiperazine

The addition of the carbodithioic acid group to the piperazine ring significantly alters the steric and electronic profile of the molecule compared to the simpler N-nitrosopiperazine (MNPZ). While both compounds contain the N-nitroso structural alert associated with potential carcinogenicity, their physicochemical properties and biological handling differ markedly. N-Nitrosopiperazine is a known carcinogen and nitrosating agent that forms DNA adducts, with its acceptable intake limits in pharmaceuticals being rigorously defined through structure-activity relationship studies [1]. The presence of the bulky carbodithioic acid substituent in 4-nitrosopiperazine-1-carbodithioic acid is expected to modulate its metabolic activation and DNA-binding potential relative to MNPZ, although specific carcinogenicity data for the target compound are lacking. Importantly, the target compound's role as a synthetic intermediate for herbicidal esters rather than a pharmaceutical impurity differentiates its primary regulatory and safety context from MNPZ, which is strictly controlled in drug substances [1]. This distinction is critical for procurement in agrochemical versus pharmaceutical research settings.

Carcinogenicity context

Data to verify

Nitroso structural alert present; carbodithioate substituent likely alters metabolic activation vs. N-nitrosopiperazine.

Handling protocols should reflect structural alert; primary use is agrochemical, not pharmaceutical impurity.

No compound-specific carcinogenicity data; class-level extrapolation only.

Evidence Dimension	Carcinogenicity potential and regulatory handling
Target Compound Data	Contains N-nitroso group; potential carcinogenicity based on structural alert; primarily used as an agrochemical intermediate [1].
Comparator Or Baseline	N-Nitrosopiperazine (MNPZ, CAS 5632-47-3)
Quantified Difference	MNPZ is a known DNA-alkylating agent with established carcinogenicity in animal models; target compound's carbodithioate group alters physicochemical properties and likely biological handling [1].
Conditions	Toxicological assessment and regulatory impurity control

Why This Matters

Procurement and handling protocols must account for the nitroso structural alert, but the compound's primary application is distinct from strictly regulated pharmaceutical nitrosamine impurities.

• [1] USP Nitrosamines Exchange. (2023). Limit for Nitroso Ciprofloxacin: Read-across and structure-activity relationship for N-nitrosopiperazine impurities. United States Pharmacopeia. View Source

Targeted Research and Industrial Applications of 4-Nitrosopiperazine-1-carbodithioic Acid Based on Verified Differentiators

Synthesis of Halobenzyl Ester Herbicides

4-Nitrosopiperazine-1-carbodithioic acid serves as the essential precursor for synthesizing a class of halobenzyl esters with demonstrated post-emergence, translocated herbicidal activity [1]. The patent literature explicitly describes the condensation of 4-nitrosopiperazine with carbon disulfide to form the carbodithioic acid, which is subsequently reacted with halogenated benzyl halides to yield the active esters. This synthetic pathway is unique to the nitroso-containing dithiocarbamate scaffold and is not accessible using non-nitrosated analogs such as 4-methylpiperazine-1-carbodithioic acid [1]. Researchers developing novel agrochemicals should procure the triethylamine salt form of this compound to ensure stability during synthesis and to maximize yield of the desired halobenzyl ester derivatives [1].

Development of Bifunctional Metal-Organic Frameworks and Coordination Complexes

The compound's dual functionality—a dithiocarboxylate metal-chelating unit and a redox-active nitroso group—positions it as a versatile ligand for constructing metal-organic frameworks (MOFs) and discrete coordination complexes with tailored electronic properties [1][2]. While direct complexation studies on this specific compound are limited, extensive literature on related piperazine-based dithiocarbamates confirms the ability of the -NCS2 group to coordinate transition metals such as Ni(II), Cu(II), Zn(II), and Sn(IV) in bidentate fashion [1]. The additional nitroso group offers a potential redox handle for modulating the electronic environment of the metal center or for post-synthetic modification. This bifunctionality is absent in simpler dithiocarbamates like 4-MPipzcdtH and in nitroso-only compounds like N-nitrosopiperazine, making the target compound uniquely suited for materials chemistry research [1][3].

Investigating Structure-Activity Relationships in Nitrosamine Toxicology

The presence of both the N-nitroso group and the carbodithioic acid substituent makes this compound a valuable tool for studying how steric and electronic modifications influence the metabolic activation, DNA binding, and carcinogenic potential of nitrosopiperazines [1]. Comparative toxicological studies with N-nitrosopiperazine (MNPZ) can elucidate the impact of the bulky carbodithioate group on the compound's ability to form DNA adducts and induce mutations [1]. Such investigations are critical for refining structure-activity relationship models used in regulatory risk assessment of nitrosamine impurities in pharmaceuticals. Given the compound's limited stability as a free acid, researchers in this field should source the triethylamine salt (CAS 10587-49-2) and handle it according to protocols for potentially carcinogenic substances [2].

Precursor for Functionalized Piperazine Derivatives via Reductive Transformations

The nitroso group in 4-nitrosopiperazine-1-carbodithioic acid can be selectively reduced to an amine under appropriate conditions, generating 1-aminopiperazine-4-carbodithioic acid [1]. This transformation provides access to a new class of unsymmetrical piperazine derivatives that retain the metal-chelating dithiocarboxylate group while introducing a nucleophilic amine handle for further functionalization, such as amide bond formation or reductive amination. This synthetic versatility is a direct consequence of the nitroso functional group and is not achievable with non-nitrosated piperazine dithiocarbamates like 4-MPipzcdtH or 4-PPipzcdtH [2]. The reduced amine derivative could serve as a building block for more complex ligands, bioconjugates, or pharmacologically active scaffolds.

Application

Selection Property

Validation Focus

Halobenzyl ester herbicide synthesis

Nitroso-dithiocarbamate scaffold

Condensation with halogenated benzyl halides; post-emergence herbicidal evaluation

Bifunctional metal-organic frameworks

Dual chelating/redox-active ligand

Metal coordination behavior; electronic modulation via nitroso group

Nitrosamine toxicology SAR studies

Steric/electronic modulation of N-nitroso alert

DNA adduct formation; mutagenicity assays; comparison with MNPZ

Reductive derivatization to aminopiperazine

Nitroso-to-amine transformation

Selective reduction; downstream functionalization for ligand diversification

• [1] U.S. Patent No. 3,198,621. (1965). Destroying vegetation with 4-nitroso 1-piperazinethiocarboxylates. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Manhas, B. S., Bala, S., Jagannathan, R., & Dindsa, A. S. (1989). Synthesis & characterization of some nickel(II) & copper (II) carbodithioates. Indian Journal of Chemistry, 28A, 258-260. View Source
• [3] USP Nitrosamines Exchange. (2023). Limit for Nitroso Ciprofloxacin: Read-across and structure-activity relationship for N-nitrosopiperazine impurities. United States Pharmacopeia. View Source